Cas no 54553-21-8 (DIETHYL 2-PHENYLETHYL PHOSPHONATE 98)

• Product Name: DIETHYL 2-PHENYLETHYL PHOSPHONATE 98
• CAS No: 54553-21-8
• MF: C₁₂H₁₉O₃P
• MW: 242.251224756241
• CID: 941930
• PubChem ID: 24878557
• Update Time: 2025-04-19

DIETHYL 2-PHENYLETHYL PHOSPHONATE 98 Chemical and Physical Properties

Names and Identifiers

• DIETHYL 2-PHENYLETHYL PHOSPHONATE 98
• 2-diethoxyphosphorylethylbenzene
• 2-diethoxyphosphoryl-ethyl-benzene
• Diethyl 2-phenylethyl phosphonate
• diethyl phenethylphosphonate
• Phenaethyl-phosphonsaeure-diaethylester
• phenethyl-phosphonic acid diethyl ester
• AKOS017343390
• diethyl 2-phenylethylphosphonate
• diethyl (2-phenylethyl)phosphonate
• DTXSID90392567
• 54553-21-8
• Diethyl 2-phenylethyl phosphonate, 98%
• diethylphenethylphosphonate
• WEXGRJPJMNUCMG-UHFFFAOYSA-N
• SCHEMBL5248630
• MFCD03093992

• MDL： MFCD03093992
• Inchi： 1S/C12H19O3P/c1-3-14-16(13,15-4-2)11-10-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key： WEXGRJPJMNUCMG-UHFFFAOYSA-N
• SMILES： P(CCC1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 242.10700
• Monoisotopic Mass: 242.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.054 g/mL at 25 °C(lit.)
• Boiling Point: 125 °C/0.25 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.495(lit.)
• PSA: 45.34000
• LogP: 3.49520
• Solubility: Not available

DIETHYL 2-PHENYLETHYL PHOSPHONATE 98 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3